Cas no 2171997-13-8 (2-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2171997-13-8
• MF: C₇H₇F₃N₄
• MW: 204.152490854263
• CID: 6186260
• PubChem ID: 165856695
• Update Time: 2025-06-08

2-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2171997-13-8
• 2-[5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598462

• Inchi： 1S/C7H7F3N4/c1-5-6(2-3-11)12-13-14(5)4-7(8,9)10/h2,4H2,1H3
• InChI Key： WLGVMFHXCOUGQB-UHFFFAOYSA-N
• SMILES： FC(CN1C(C)=C(CC#N)N=N1)(F)F

Computed Properties

• Exact Mass: 204.06228073g/mol
• Monoisotopic Mass: 204.06228073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Research Brief on 2-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2171997-13-8)

In recent years, the compound 2-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2171997-13-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and trifluoroethyl functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile has been optimized through several innovative approaches. Recent studies highlight the use of click chemistry, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), as a highly efficient method for constructing the triazole core. The trifluoroethyl group, known for its metabolic stability and lipophilicity, enhances the compound's pharmacokinetic properties, making it a valuable scaffold for drug development.

Biological evaluations of this compound have revealed its efficacy as a modulator of specific enzymatic pathways. Notably, it has demonstrated inhibitory activity against certain kinases and proteases, which are critical targets in oncology and inflammatory diseases. In vitro studies using cell-based assays have shown that the compound exhibits low cytotoxicity at therapeutic concentrations, suggesting a favorable safety profile for further development.

Recent preclinical studies have explored the compound's potential in treating neurodegenerative disorders. Its ability to cross the blood-brain barrier, attributed to the trifluoroethyl moiety, positions it as a candidate for central nervous system (CNS) targeting therapies. Additionally, structural analogs of this compound are being investigated for their antimicrobial properties, with preliminary data indicating activity against resistant bacterial strains.

In conclusion, 2-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile represents a versatile and pharmacologically promising molecule. Ongoing research aims to further elucidate its mechanism of action and optimize its therapeutic potential. Future directions include clinical trials to validate its efficacy and safety in humans, as well as the development of derivative compounds with enhanced properties.